Cas no 2228814-73-9 (tert-butyl N-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-oxoethyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-oxoethyl)-N-methylcarbamate
• CAS No: 2228814-73-9
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6267053
• PubChem ID: 165734964
• Update Time: 2025-06-22

tert-butyl N-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-oxoethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-oxoethyl)-N-methylcarbamate
• 2228814-73-9
• tert-butyl N-(1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}-2-oxoethyl)-N-methylcarbamate
• EN300-1899942

• Inchi： 1S/C17H26N2O4/c1-17(2,3)23-16(22)19(6)14(11-20)12-7-8-15(21)13(9-12)10-18(4)5/h7-9,11,14,21H,10H2,1-6H3
• InChI Key： GCWAVJROVVSUJP-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(=C(CN(C)C)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl N-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-oxoethyl)-N-methylcarbamate

tert-butyl N-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-oxoethyl)-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-oxoethyl)-N-methylcarbamate, identified by the CAS number 2228814-73-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a dimethylamino substituent, and a hydroxyphenyl moiety. These structural features contribute to its versatile reactivity and functionality.

Recent studies have highlighted the importance of this compound in the development of advanced materials and drug delivery systems. The presence of the dimethylamino group enhances the molecule's ability to act as a catalyst in certain reactions, while the hydroxyphenyl moiety provides opportunities for further functionalization. Researchers have explored its role in synthesizing bioactive compounds, particularly in the context of anti-inflammatory and anticancer agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The use of modern techniques such as microwave-assisted synthesis has been reported to improve yield and purity. These advancements have made it possible to scale up production for industrial applications while maintaining high-quality standards.

In terms of biological activity, this compound has shown promising results in preclinical studies. Its ability to modulate cellular signaling pathways makes it a potential candidate for treating chronic diseases such as neurodegenerative disorders. Furthermore, its compatibility with various drug delivery systems has expanded its utility in targeted therapy.

The integration of computational chemistry tools has provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are critical for designing more efficient derivatives. This interdisciplinary approach has significantly accelerated the discovery process and enhanced our understanding of its mechanistic behavior.

In conclusion, the compound tert-butyl N-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-oxoethyl)-N-methylcarbamate represents a valuable addition to the arsenal of chemical entities with diverse applications. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future research and development efforts.